Cas no 166275-25-8 (2-Deoxy-2,2-difluoro -L-threo-pentonic Acid γ-Lactone)

• Product Name: 2-Deoxy-2,2-difluoro -L-threo-pentonic Acid γ-Lactone
• CAS No: 166275-25-8
• MF: C₅H₆F₂O₄
• MW: 168.095549106598
• MDL: MFCD22417174
• CID: 904940
• PubChem ID: 10820987
• Update Time: 2025-10-28

2-Deoxy-2,2-difluoro -L-threo-pentonic Acid γ-Lactone Chemical and Physical Properties

Names and Identifiers

• (4S,5S)-3,3-Difluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
• 2-deoxy-2,2-difluoro-L-erythro-Pentonic acid gamma-lactone
• L-erythro-Pentonic acid, 2-deoxy-2,2-difluoro-,??-lactone
• 2-Deoxy-2,2-difluoro -L-threo-pentonic acid γ-lactone
• L-erythro-Pentonic acid, 2-deoxy-2,2-difluoro-,γ-lactone
• L-erythro-Pentonic acid, 2-deoxy-2,2-difluoro-, g-lactone
• L-erythro-Pentonic acid, 2-deoxy-2,2-difluoro-,gamma-lactone
• 2-Deoxy-2,2-difluoro -L-threo-pentonic Acid gamma-Lactone; 2-Deoxy-2,2-difluoro-L-erythro-pentonic acid-?-lactone; L-erythro-Pentonic acid, 2-deoxy-2,2-difluoro-, ?-lactone
• 166275-25-8
• CS-0447792
• DTXSID50445301
• 2-Deoxy-2,2-difluoro -L-threo-pentonic Acid gamma-Lactone
• (4S,5S)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
• 2-Deoxy-2,2-difluoro -L-threo-pentonic Acid γ-Lactone

• MDL： MFCD22417174
• Inchi： 1S/C5H6F2O4/c6-5(7)3(9)2(1-8)11-4(5)10/h2-3,8-9H,1H2/t2-,3-/m0/s1
• InChI Key： FBXJTMLCLDWDQO-HRFVKAFMSA-N
• SMILES： FC1(C(=O)O[C@@H](CO)[C@@H]1O)F

Computed Properties

• Exact Mass: 168.02341499g/mol
• Monoisotopic Mass: 168.02341499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 2-Deoxy-2,2-difluoro -L-threo-pentonic Acid γ-Lactone

Comprehensive Overview of 2-Deoxy-2,2-difluoro-L-threo-pentonic Acid γ-Lactone (CAS No. 166275-25-8)

2-Deoxy-2,2-difluoro-L-threo-pentonic Acid γ-Lactone (CAS No. 166275-25-8) is a fluorinated sugar derivative with significant applications in pharmaceutical and biochemical research. This compound, often referred to as a difluorinated lactone, is a key intermediate in the synthesis of nucleoside analogs and other bioactive molecules. Its unique structure, featuring a γ-lactone ring and difluoro substitution, makes it a valuable building block for drug discovery and development.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug design. Researchers frequently search for terms like "fluorinated sugar derivatives" or "difluoro lactone applications" to explore their potential in antiviral and anticancer therapies. The compound’s CAS No. 166275-25-8 is often queried in databases to access its physicochemical properties, synthetic routes, and safety data.

One of the most discussed topics in the context of 2-Deoxy-2,2-difluoro-L-threo-pentonic Acid γ-Lactone is its role in the development of nucleoside analogs. These analogs are pivotal in treating viral infections, such as hepatitis and influenza, as well as in oncology. The compound’s γ-lactone moiety provides a versatile scaffold for further functionalization, enabling the creation of targeted therapies with reduced side effects.

From a synthetic chemistry perspective, the introduction of difluoro groups into sugar molecules enhances their electronic and steric properties, which can improve binding affinity to biological targets. This aligns with the current trend of "rational drug design" and "structure-activity relationship (SAR) studies," which are highly searched topics in academic and industrial research. The compound’s stereochemical purity is also a critical factor, as it ensures reproducibility in pharmacological studies.

In addition to its pharmaceutical applications, 2-Deoxy-2,2-difluoro-L-threo-pentonic Acid γ-Lactone is explored in material science for its potential in creating biocompatible polymers. The demand for sustainable and biodegradable materials has led to increased searches for "fluorinated biomaterials" and "green chemistry solutions," where this compound could play a transformative role.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize this compound. Researchers often look for "CAS 166275-25-8 spectral data" or "difluoro lactone synthesis protocols" to streamline their workflows. The compound’s stability under various conditions is another area of interest, particularly for industrial-scale production.

As the scientific community continues to prioritize precision medicine and personalized therapeutics, compounds like 2-Deoxy-2,2-difluoro-L-threo-pentonic Acid γ-Lactone are gaining traction. Its integration into high-throughput screening platforms and combinatorial chemistry libraries underscores its relevance in modern drug discovery. Searches for "fluorinated building blocks in drug discovery" reflect this trend.

In summary, 2-Deoxy-2,2-difluoro-L-threo-pentonic Acid γ-Lactone (CAS No. 166275-25-8) is a multifaceted compound with broad applications in pharmaceuticals, biochemistry, and material science. Its unique structural features and functional versatility make it a subject of ongoing research and innovation, addressing some of the most pressing challenges in healthcare and sustainability.